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Abstract
This document provides a comprehensive protocol for the application of Oxazosulfyl in rice

nursery box studies for the effective control of a broad spectrum of insect pests. Oxazosulfyl, a
novel insecticide belonging to the sulfyl chemical class, has demonstrated high efficacy against

major rice pests, including those resistant to existing insecticides.[1][2][3] This protocol outlines

detailed methodologies for experimental setup, application procedures for "ALLES® granules"

(2.0% w/w Oxazosulfyl), and data collection. The information is intended to ensure

standardized and reproducible results in research settings.

Introduction
Rice is a vital global food crop, and its production is significantly hampered by a wide variety of

insect pests.[2] The nursery box application of systemic insecticides is a labor-saving and

effective method for pest control in rice cultivation.[1][2] Oxazosulfyl has emerged as a potent,

first-in-class insecticide with a novel mode of action, making it a valuable tool for insecticide

resistance management.[1][4][5] It is registered in Japan as ALLES® granules, containing 2.0%

(w/w) oxazosulfyl.[1][2][3] This insecticide exhibits excellent systemic properties, translocating

from the roots to the aerial parts of the rice plant, thus providing long-lasting protection against

sucking and chewing pests.[1][6][7]
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Materials and Equipment
Insecticide: ALLES® granules (2.0% w/w Oxazosulfyl)

Rice Seeds: Cultivar of choice

Nursery Boxes: Standard size (e.g., 60 cm x 30 cm x 3 cm)

Nursery Soil: Standard, sterilized nursery soil mix

Watering Can or Sprayer: For uniform water application

Personal Protective Equipment (PPE): Gloves, lab coat, safety glasses

Measuring Equipment: Scale for weighing granules, measuring cylinders for water

Insect Rearing Cages: For efficacy studies

Data Collection Sheets

Experimental Protocols
Nursery Box Preparation

Soil Filling: Fill the nursery boxes uniformly with the nursery soil mix. The soil should be

leveled and not overly compacted to allow for proper root development and even distribution

of the insecticide.

Seed Sowing: Sow the rice seeds uniformly over the soil surface in the nursery boxes. The

seeding rate should be consistent with standard agricultural practices for the chosen rice

cultivar.

Oxazosulfyl Application
The registered dose for ALLES® granules (2.0% Oxazosulfyl) is 50 g per nursery box.[3]

Application can be performed at three different timings, as outlined below.

Mixing with Soil: Thoroughly mix 50 g of ALLES® granules with the nursery soil required for

one nursery box before filling the box. Ensure a homogenous mixture for uniform distribution
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of the insecticide.

Sowing: Proceed with sowing the rice seeds as described in section 3.1.

Watering: Gently water the nursery box to ensure the soil is moist but not waterlogged.

Spreading Granules: After filling the nursery box with soil, evenly spread 50 g of ALLES®

granules over the soil surface.

Sowing: Sow the rice seeds over the granules.

Covering and Watering: Lightly cover the seeds and granules with a thin layer of soil and

then water the nursery box.

This method is suitable for studies where the treatment is applied to established seedlings.

Seedling Stage: This application should be done when the rice seedlings have reached the

2.5 to 3-leaf stage.[6]

Preparation of Drench Solution: While the provided documents do not specify the exact

volume of water for drenching 50 g of granules in a nursery box setting, a common practice

is to use enough water to ensure even distribution and absorption into the soil without

causing runoff. A recommended starting point for experimental purposes is to mix 50 g of

ALLES® granules in 500 mL to 1 L of water per nursery box. The granules may not fully

dissolve, so continuous agitation is necessary to maintain a uniform suspension.

Application: Evenly drench the suspension over the soil surface of the nursery box

containing the rice seedlings.

Post-application: Avoid watering the nursery boxes for 24 hours after application to allow for

maximum absorption of the active ingredient.

Data Presentation
Quantitative data from various studies on Oxazosulfyl's efficacy are summarized below.
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Table 1: Efficacy of Oxazosulfyl Against Various Rice
Pests (Laboratory Bioassays)

Target Pest
Developmental
Stage

Bioassay Method LC50 (mg a.i./L)

Brown Planthopper

(Nilaparvata lugens)
3rd Instar Nymph Foliar Spray 0.41

Small Brown

Planthopper

(Laodelphax

striatellus)

3rd Instar Nymph Foliar Spray 0.61

White-backed

Planthopper

(Sogatella furcifera)

3rd Instar Nymph Foliar Spray 0.82

Green Rice

Leafhopper

(Nephotettix

cincticeps)

3rd Instar Nymph Foliar Spray 0.092

Rice Stem Borer

(Chilo suppressalis)
2nd Instar Larva Foliar Spray 0.20

Rice Leafroller

(Cnaphalocrocis

medinalis)

2nd Instar Larva Foliar Spray 0.27

Source: Data compiled from published laboratory studies.[4]

Table 2: Efficacy of Oxazosulfyl Nursery Box Application
in Field Trials
Official field trials conducted by the Japan Plant Protection Association between 2016 and 2020

have confirmed a high level of practically acceptable efficacy of 2.0% Oxazosulfyl granules

against a broad range of insect pests with no cases of crop injury.[1]
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Target Pest Order Efficacy Level

Hemiptera (Planthoppers, Leafhoppers) High

Coleoptera (Beetles) High

Lepidoptera (Moths, Butterflies) High

Orthoptera (Grasshoppers) High

Visualizations
Experimental Workflow for Oxazosulfyl Application
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Phase 1: Preparation

Phase 2: Oxazosulfyl Application (Choose one timing)

Phase 3: Post-Application

1. Prepare Nursery Boxes
(Soil Filling)

3a. Application Before Sowing
(Mix 50g Granules with Soil)

3b. Application at Sowing
(Spread 50g Granules on Soil)

6. Seedling Growth

2. Prepare Rice Seeds

4. Sow Seeds (if not done in 3b)

5. Watering

3c. Application at Transplanting
(Drench with 50g Granules in Water)

Wait 24h

7. Data Collection & Efficacy Assessment

Click to download full resolution via product page

Caption: Experimental workflow for Oxazosulfyl application in rice nursery boxes.

Systemic Action of Oxazosulfyl in Rice Seedlings
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Caption: Systemic uptake and translocation of Oxazosulfyl in rice plants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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